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Compound of Interest

Compound Name: 1,3-Distearoyl-2-chloropropanediol

Cat. No.: B12318218 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the accuracy and

reliability of analytical measurements is paramount. This guide provides a comprehensive

comparison of proficiency testing (PT) programs available for the analysis of 1,3-Distearoyl-2-
chloropropanediol (2-DCPD), a specific form of 2-monochloropropanediol (2-MCPD) ester.

Proficiency testing is a critical component of laboratory quality assurance, providing an external

and objective assessment of a laboratory's analytical performance.

Leading Proficiency Testing Providers
The analysis of 2-DCPD is typically included in broader PT schemes for 3-MCPD, 2-MCPD,

and their fatty acid esters, as well as glycidyl esters. Three prominent international

organizations offer such programs:

FAPAS (Food Analysis Performance Assessment Scheme): A leading provider of proficiency

tests for the food and drink sector, FAPAS offers schemes covering a wide range of chemical

contaminants, including 2-MCPD esters. Their programs involve the distribution of

homogenous test materials to participating laboratories, who then report their results for

statistical analysis.

BIPEA (Bureau Interprofessionnel d'Etudes Analytiques): A non-profit organization, BIPEA

provides a wide array of proficiency testing programs for food, environmental, and cosmetic

laboratories. Their offerings include schemes for contaminants in various food matrices, such

as oils and fats, which would encompass the analysis of 2-DCPD.
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AOCS (American Oil Chemists' Society): The AOCS Laboratory Proficiency Program (LPP)

is a globally recognized program specializing in fats, oils, and related materials. Their LPP

includes series relevant to the analysis of process contaminants like 2-MCPD esters.[1]

Comparison of Proficiency Testing Schemes

Feature FAPAS BIPEA
AOCS Laboratory
Proficiency
Program (LPP)

Primary Focus
Food and feed safety

and quality

Broad range including

food, environment,

and cosmetics

Fats, oils, and related

products

Analytes Covered

Includes 3-MCPD

esters, 2-MCPD

esters, and glycidyl

esters in various food

matrices.[2][3]

Covers a wide range

of contaminants in

food, including those

found in fats and oils.

[4][5][6][7]

Specific series for

edible fats and oils,

including process

contaminants.[1]

Matrices

Vegetable oils, infant

formula, soy sauce,

potato crisps, and

other processed

foods.[2]

Fats, oils, dairy

products, and other

food matrices.[5][6]

Edible fats and oils.

Reporting

Provides detailed

reports with

participant results,

assigned values, z-

scores, and a

summary of analytical

methods used.

Issues reports that

allow laboratories to

compare their results

against a consensus

value from all

participants.

Offers quarterly

reports with

performance data and

comparisons to other

laboratories.[1]

Accreditation ISO/IEC 17043 ISO/IEC 17043 ISO/IEC 17043

Performance of Analytical Methods: Insights from
Collaborative Studies
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While specific proficiency test reports are often confidential to participants, collaborative studies

provide valuable data on the performance of standard analytical methods. These studies are

essential for method validation and offer a benchmark for laboratory performance. The data

below is derived from such studies and reflects the expected performance of common methods

for analyzing 2-MCPD esters.

Table 1: Performance Data from a Collaborative Study of an Indirect Method for 2-MCPD

Esters in Edible Oils

Analyte Repeatability (RSDr) Reproducibility (RSDR)

2-MCPD Esters 3.5 - 7.8% 12.1 - 21.4%

Data sourced from a collaborative study involving multiple laboratories.

Table 2: Performance of AOCS Official Method Cd 29a-13 in a Collaborative Study

Matrix Analyte
Mean
Concentration
(mg/kg)

Repeatability
(RSDr) (%)

Reproducibilit
y (RSDR) (%)

Refined Palm Oil 2-MCPD Esters 0.85 5.9 15.3

Spiked Olive Oil 2-MCPD Esters 1.20 4.2 11.7

This table presents a summary of performance data for a widely used analytical method.

Experimental Protocols
Accurate analysis of 1,3-Distearoyl-2-chloropropanediol relies on robust and well-defined

analytical methods. Below are summaries of the principles behind two commonly employed

methods.

Protocol 1: Indirect Determination via Acid
Transesterification (Based on AOCS Official Method Cd
29a-13)
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This widely used indirect method involves the conversion of the esterified form of 2-MCPD to

the free form, which is then derivatized and quantified by Gas Chromatography-Mass

Spectrometry (GC-MS).

Principle:

Sample Preparation: A known weight of the oil or fat sample is dissolved in a suitable

solvent.

Internal Standard Spiking: An isotopically labeled internal standard of 2-MCPD is added to

the sample to correct for analytical variations.

Acid Transesterification: The sample is treated with an acidic solution (e.g., sulfuric acid in

methanol) and heated to cleave the fatty acid esters from the 2-MCPD backbone, releasing

free 2-MCPD.

Extraction: The reaction mixture is neutralized, and the free 2-MCPD is extracted into an

organic solvent.

Derivatization: The extracted 2-MCPD is derivatized, typically with phenylboronic acid (PBA),

to make it volatile and suitable for GC analysis.

GC-MS Analysis: The derivatized sample is injected into a GC-MS system. The 2-MCPD

derivative is separated from other components on the GC column and detected by the mass

spectrometer. Quantification is based on the ratio of the signal of the analyte to that of the

internal standard.[8][9]

Protocol 2: Indirect Determination via Alkaline
Transesterification (Basis of ISO 18363-1)
This method offers an alternative approach to the cleavage of the fatty acid esters.

Principle:

Sample Preparation and Internal Standard Spiking: Similar to the acid transesterification

method, a weighed sample is dissolved, and an internal standard is added.
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Alkaline Transesterification: The sample is treated with a basic solution (e.g., sodium

methoxide in methanol) at a controlled temperature. This reaction cleaves the ester bonds,

releasing free 2-MCPD.

Neutralization and Extraction: The reaction is stopped by adding an acidic solution, and the

free 2-MCPD is extracted.

Derivatization: The extracted 2-MCPD is derivatized with a suitable agent like PBA.

GC-MS Analysis: The derivatized sample is analyzed by GC-MS for quantification.[10][11]

[12][13][14]

Proficiency Testing Workflow
The following diagram illustrates the typical workflow of a proficiency testing scheme for 2-

DCPD analysis.
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Proficiency Test Provider (e.g., FAPAS, BIPEA, AOCS)

Participating Laboratory

Preparation of Homogeneous
Test Material (e.g., Spiked Vegetable Oil)

Distribution of Samples to
Participating Laboratories

Receipt of Test Sample

Collection of Analytical Results

Statistical Analysis of Data
(z-scores, consensus values)

Issuance of Proficiency Test Report Review of Performance Report and
Implementation of Corrective Actions

Analysis of 2-DCPD using
In-House or Standard Method

Submission of Results to Provider

Click to download full resolution via product page

Proficiency Testing Workflow for 2-DCPD Analysis.

In conclusion, participation in proficiency testing schemes offered by organizations like FAPAS,

BIPEA, and AOCS is essential for laboratories conducting the analysis of 1,3-Distearoyl-2-
chloropropanediol. These programs, coupled with the use of validated and standardized

analytical methods, provide a robust framework for ensuring the quality and comparability of

analytical data, which is fundamental for scientific research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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